Cas no 2138510-95-7 (methyl 2-(difluoromethyl)bicyclo2.2.1heptane-2-carboxylate)

• Product Name: methyl 2-(difluoromethyl)bicyclo2.2.1heptane-2-carboxylate
• CAS No: 2138510-95-7
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 5611170
• PubChem ID: 165487506
• Update Time: 2025-10-31

methyl 2-(difluoromethyl)bicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate
• 2138510-95-7
• EN300-843528
• methyl 2-(difluoromethyl)bicyclo2.2.1heptane-2-carboxylate

• Inchi： 1S/C10H14F2O2/c1-14-9(13)10(8(11)12)5-6-2-3-7(10)4-6/h6-8H,2-5H2,1H3
• InChI Key： ZPOZLYJAWOKVAH-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OC)CC2CCC1C2)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(difluoromethyl)bicyclo2.2.1heptane-2-carboxylate

Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2138510-95-7): A Comprehensive Overview

Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate, identified by its CAS number 2138510-95-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its bicyclic structure and the presence of a difluoromethyl group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound contribute to its distinct chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The chemical structure of Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate consists of a bicyclo[2.2.1]heptane core, which is a fused tricyclic system comprising two cyclohexane rings and one cyclopentane ring. The presence of the difluoromethyl group at the 2-position introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This feature makes it particularly appealing for the design of bioactive compounds, where modulating electronic properties is often crucial for achieving desired pharmacological outcomes.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding properties compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug candidates has been shown to increase their bioavailability and reduce susceptibility to degradation by metabolic enzymes. Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate exemplifies this trend, as its structure suggests potential benefits in these areas.

One of the key aspects that make Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate noteworthy is its potential role as a building block in the synthesis of more complex molecules. The bicyclic framework provides a rigid scaffold that can be modified at various positions to introduce additional functional groups or pharmacophores. This flexibility is highly valuable in drug discovery, where creating diverse molecular structures is essential for identifying compounds with optimal biological activity.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Bicyclo[2.2.1]heptane derivatives have been explored for their potential as intermediates in the synthesis of various bioactive molecules, including those targeting neurological disorders and inflammatory diseases. The specific arrangement of atoms in Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate may contribute to its suitability for such applications, particularly due to the electronic effects induced by the difluoromethyl group.

The synthesis of Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate involves several key steps that highlight the synthetic challenges associated with constructing complex cyclic systems. The introduction of the difluoromethyl group requires careful consideration of reaction conditions to ensure high selectivity and yield. Advances in synthetic methodologies have enabled more efficient approaches to constructing fluorinated heterocycles, making compounds like this one more accessible for research purposes.

In conclusion, Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2138510-95-7) represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features, particularly the presence of a difluoromethyl group on a bicyclic scaffold, offer opportunities for developing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for fluorinated compounds, Methyl 2-(difluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate is likely to play an important role in future drug discovery efforts.